Cas no 334992-46-0 (Magnesium, bromo[2-(1-naphthalenyl)ethyl]-)
Magnesium, bromo[2-(1-naphthalenyl)ethyl]-, is a Grignard reagent featuring a naphthalene-substituted ethyl group. This organomagnesium compound is highly reactive, making it valuable in synthetic organic chemistry for forming carbon-carbon bonds. Its naphthalene moiety enhances steric and electronic properties, facilitating selective nucleophilic additions to carbonyl compounds and other electrophiles. The bromo group ensures good solubility in ethereal solvents, such as THF or diethyl ether, while maintaining stability under inert conditions. This reagent is particularly useful in the synthesis of complex aromatic systems and pharmaceutical intermediates. Proper handling under anhydrous conditions is essential to preserve reactivity and prevent decomposition.
334992-46-0 structure
Product Name:Magnesium, bromo[2-(1-naphthalenyl)ethyl]-
CAS No:334992-46-0
MF:C12H11BrMg
MW:259.424742937088
MDL:MFCD27953076
CID:3942564
PubChem ID:13213230
Update Time:2025-06-09
Magnesium, bromo[2-(1-naphthalenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Magnesium, bromo[2-(1-naphthalenyl)ethyl]-
- 2-(1-NAPHTHYL)ETHYLMAGNESIUM BROMIDE
- 334992-46-0
- magnesium;1-ethylnaphthalene;bromide
- MFCD27953076
- SCHEMBL5881136
- 2-(1-Naphthyl)ethylmagnesium bromide 0.25 M in 2-MeTHF
-
- MDL: MFCD27953076
- Inchi: 1S/C12H11.BrH.Mg/c1-2-10-7-5-8-11-6-3-4-9-12(10)11;;/h3-9H,1-2H2;1H;/q;;+1/p-1
- InChI Key: VLHDPQRDMPFXSG-UHFFFAOYSA-M
- SMILES: C(C1=CC=CC2C=CC=CC1=2)C[Mg]Br
Computed Properties
- Exact Mass: 257.98945Da
- Monoisotopic Mass: 257.98945Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Magnesium, bromo[2-(1-naphthalenyl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB570680-50 ml |
2-(1-Naphthyl)ethylmagnesium bromide 0.25 M in 2-MeTHF; . |
334992-46-0 | 50 ml |
€845.60 | 2024-04-17 | ||
| abcr | AB570680-100 ml |
2-(1-Naphthyl)ethylmagnesium bromide 0.25 M in 2-MeTHF; . |
334992-46-0 | 100 ml |
€1143.20 | 2024-04-17 | ||
| abcr | AB570681-50 ml |
2-(1-Naphthyl)ethylmagnesium bromide, 0.25 M in THF; . |
334992-46-0 | 50 ml |
€845.60 | 2024-04-17 | ||
| abcr | AB570681-100 ml |
2-(1-Naphthyl)ethylmagnesium bromide, 0.25 M in THF; . |
334992-46-0 | 100 ml |
€1124.60 | 2024-04-17 | ||
| abcr | AB570681-50ml |
2-(1-Naphthyl)ethylmagnesium bromide, 0.25 M in THF; . |
334992-46-0 | 50ml |
€845.60 | 2024-07-20 | ||
| abcr | AB570681-100ml |
2-(1-Naphthyl)ethylmagnesium bromide, 0.25 M in THF; . |
334992-46-0 | 100ml |
€1124.60 | 2024-07-20 | ||
| abcr | AB570680-50ml |
2-(1-Naphthyl)ethylmagnesium bromide 0.25 M in 2-MeTHF; . |
334992-46-0 | 50ml |
€845.60 | 2024-08-02 | ||
| abcr | AB570680-100ml |
2-(1-Naphthyl)ethylmagnesium bromide 0.25 M in 2-MeTHF; . |
334992-46-0 | 100ml |
€1143.20 | 2024-08-02 |
Magnesium, bromo[2-(1-naphthalenyl)ethyl]- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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